Cas no 1310292-69-3 (5-(2-bromopropyl)-1-methyl-1H-1,3-benzodiazole)

• Product Name: 5-(2-bromopropyl)-1-methyl-1H-1,3-benzodiazole
• CAS No: 1310292-69-3
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 5896093
• PubChem ID: 112475418
• Update Time: 2025-05-21

5-(2-bromopropyl)-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromopropyl)-1-methyl-1H-1,3-benzodiazole
• EN300-1897156
• 1310292-69-3

• Inchi： 1S/C11H13BrN2/c1-8(12)5-9-3-4-11-10(6-9)13-7-14(11)2/h3-4,6-8H,5H2,1-2H3
• InChI Key： PDJPYFQZAGVLJU-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-(2-bromopropyl)-1-methyl-1H-1,3-benzodiazole

Comprehensive Overview of 5-(2-bromopropyl)-1-methyl-1H-1,3-benzodiazole (CAS No. 1310292-69-3)

5-(2-bromopropyl)-1-methyl-1H-1,3-benzodiazole (CAS No. 1310292-69-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This benzodiazole derivative features a bromopropyl side chain, which enhances its reactivity and potential applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel heterocyclic compounds, which are pivotal in drug discovery and development.

The compound's molecular structure combines a 1,3-benzodiazole core with a 2-bromopropyl substituent, making it a versatile intermediate in organic synthesis. Its CAS number 1310292-69-3 is frequently searched in scientific databases, reflecting its relevance in current studies. Recent trends indicate growing interest in benzodiazole derivatives for their potential in targeting neurological and metabolic disorders, aligning with the broader focus on precision medicine and personalized therapeutics.

From an industrial perspective, 5-(2-bromopropyl)-1-methyl-1H-1,3-benzodiazole is valued for its stability and compatibility with various reaction conditions. Its bromine moiety allows for further functionalization, enabling the creation of complex molecules with tailored properties. This adaptability makes it a sought-after reagent in academic and industrial labs, particularly in the synthesis of small-molecule inhibitors and biologically active compounds.

Environmental and safety considerations are also critical when handling CAS 1310292-69-3. While not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to ensure stability. The compound's physicochemical properties, such as solubility and melting point, are well-documented, aiding researchers in optimizing experimental conditions. These details are often queried in chemical databases and research forums, highlighting the need for accurate, accessible data.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for 5-(2-bromopropyl)-1-methyl-1H-1,3-benzodiazole. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic frequently discussed in scientific conferences and industry reports.

The compound's potential applications extend beyond pharmaceuticals. For instance, its electronic properties are being investigated for use in organic semiconductors and light-emitting materials. Such interdisciplinary applications underscore its versatility and relevance in cutting-edge technologies. Searches for benzodiazole-based materials have surged in recent years, reflecting broader interest in advanced functional materials.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 5-(2-bromopropyl)-1-methyl-1H-1,3-benzodiazole. These methods ensure purity and confirm structural integrity, which are essential for reproducibility in research. Detailed spectral data and chromatographic profiles are often requested in peer-reviewed journals and technical documentation.

In summary, 5-(2-bromopropyl)-1-methyl-1H-1,3-benzodiazole (CAS No. 1310292-69-3) represents a valuable tool in modern chemistry. Its multifaceted applications, from drug development to materials science, make it a compound of enduring interest. As research progresses, its role in addressing global health challenges and technological advancements will likely expand, solidifying its place in the scientific landscape.